5-(3-chlorophenyl)-1-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione
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Description
5-(3-chlorophenyl)-1-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione is a useful research compound. Its molecular formula is C20H15ClN6O3 and its molecular weight is 422.83. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Compounds containing 1,2,4-oxadiazole and 1,2,3-triazole rings have been synthesized and investigated for various biological activities. For instance, a study reported the synthesis of novel oxadiazolyl pyrrolo triazole diones with significant anti-protozoal and anti-cancer activities (Dürüst et al., 2012). These findings highlight the potential of such compounds in the development of new therapeutic agents.
Antimicrobial and Antifungal Properties
Several studies have synthesized new derivatives of 1,2,4-triazole and evaluated their antimicrobial and antifungal activities. For example, Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives and found some compounds with good to moderate activity against test microorganisms (Bektaş et al., 2007). This suggests the potential of structurally similar compounds in antimicrobial applications.
Enzyme Inhibition
Research into heterocyclic compounds also includes their role as enzyme inhibitors. A study by Bekircan et al. (2015) on novel heterocyclic compounds derived from 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide revealed significant lipase and α-glucosidase inhibition (Bekircan, Ülker, & Menteşe, 2015). This indicates the potential of such compounds in the treatment of diseases related to these enzymes.
Chemical Properties and Applications
The chemical properties of heterocyclic compounds also make them valuable in non-biological applications, such as in material science and as corrosion inhibitors. For example, research on tetrahydropyrimido-triazepine derivatives demonstrated their efficacy as anti-corrosion additives (Benhiba et al., 2020). This reflects the broad applicability of heterocyclic compounds in various fields.
Properties
IUPAC Name |
5-(3-chlorophenyl)-3-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15ClN6O3/c1-11-5-2-3-8-14(11)18-22-15(30-24-18)10-26-17-16(23-25-26)19(28)27(20(17)29)13-7-4-6-12(21)9-13/h2-9,16-17H,10H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQTMNOFDAHXYPY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=NOC(=N2)CN3C4C(C(=O)N(C4=O)C5=CC(=CC=C5)Cl)N=N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15ClN6O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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